Cas no 2171997-63-8 (3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid)

• Product Name: 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid
• CAS No: 2171997-63-8
• MF: C₂₈H₃₂N₂O₅
• MW: 476.564087867737
• CID: 6370735
• PubChem ID: 165815988
• Update Time: 2025-05-21

3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid
• EN300-1566703
• 3-{1-[1-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclopropaneamido]cyclohexyl}propanoic acid
• 2171997-63-8

• Inchi： 1S/C28H32N2O5/c31-24(32)12-15-27(13-6-1-7-14-27)29-25(33)28(16-17-28)30-26(34)35-18-23-21-10-4-2-8-19(21)20-9-3-5-11-22(20)23/h2-5,8-11,23H,1,6-7,12-18H2,(H,29,33)(H,30,34)(H,31,32)
• InChI Key： FAHBMTZVSSIYNM-UHFFFAOYSA-N
• SMILES： O=C(C1(CC1)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)NC1(CCC(=O)O)CCCCC1

Computed Properties

• Exact Mass: 476.23112213g/mol
• Monoisotopic Mass: 476.23112213g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 781
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 105Ų

Additional information on 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid

Comprehensive Overview of 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid (CAS No. 2171997-63-8)

The compound 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid (CAS No. 2171997-63-8) is a highly specialized Fmoc-protected amino acid derivative widely utilized in peptide synthesis and medicinal chemistry. Its unique structure, featuring a cyclopropane ring and a cyclohexyl backbone, makes it a valuable building block for designing novel bioactive molecules. Researchers are increasingly interested in this compound due to its potential applications in drug discovery, particularly for targeting GPCRs (G-protein-coupled receptors) and enzyme inhibitors.

In recent years, the demand for Fmoc-protected compounds like 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid has surged, driven by advancements in solid-phase peptide synthesis (SPPS). This method is critical for developing therapeutic peptides, a hot topic in biopharmaceuticals. The compound’s CAS No. 2171997-63-8 is frequently searched in academic and industrial databases, reflecting its relevance in high-throughput screening and combinatorial chemistry.

One of the standout features of this molecule is its rigid cyclopropane moiety, which enhances conformational stability—a key factor in optimizing drug-likeness. The cyclohexylpropanoic acid segment further contributes to improved lipophilicity, a property highly sought after in CNS drug development. These attributes align with current trends in fragment-based drug design (FBDD), where researchers prioritize scaffolds with balanced pharmacokinetic profiles.

From a synthetic perspective, the Fmoc group in 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid offers orthogonal protection, enabling seamless integration into automated peptide synthesizers. This compatibility is crucial for labs focusing on precision medicine and personalized therapeutics. Notably, the compound’s carboxylic acid terminus allows for further derivatization, making it a versatile intermediate in bioconjugation strategies.

Environmental and regulatory considerations also play a role in its adoption. Unlike some traditional reagents, this derivative is designed for green chemistry compliance, minimizing hazardous byproducts. Its stability under ambient conditions further enhances its appeal for industrial-scale applications. As the pharmaceutical industry shifts toward sustainable synthesis, compounds like CAS No. 2171997-63-8 are gaining traction.

In summary, 3-{1-1-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclopropaneamidocyclohexyl}propanoic acid represents a cutting-edge tool for modern drug development. Its structural ingenuity, combined with practical advantages in synthesis, positions it at the forefront of innovative therapeutic research. For scientists exploring peptidomimetics or small-molecule probes, this compound offers a robust platform to address unmet medical challenges.